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Compound of Interest

Compound Name: GSK1838705A

Cat. No.: B1684688 Get Quote

This document provides a detailed protocol for assessing the inhibitory effect of GSK1838705A
on cancer cell migration. GSK1838705A is a potent, small-molecule kinase inhibitor of the

insulin-like growth factor-1 receptor (IGF-1R) and the anaplastic lymphoma kinase (ALK).[1][2]

The IGF-1R signaling pathway is crucial in regulating cell growth, proliferation, and migration,

and its aberrant activation is implicated in the progression of various cancers, including glioma.

[3]

Data Presentation
The inhibitory effect of GSK1838705A on cell migration has been demonstrated in various

cancer cell lines. The following table summarizes the quantitative data from a representative

study using a Transwell migration assay.

Cell Line
Treatment
Concentration (µM)

Incubation Time
(hours)

Inhibition of
Migration

U87MG (Glioma) 3.75 8
Inhibitory effect

observed

U87MG (Glioma) 7.5 8
Increased inhibitory

effect

U87MG (Glioma) 15 8 Peak inhibitory effect

PC-3R (Prostate

Cancer)
0.004, 0.020, 0.100 8

Dose-dependent

inhibition

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1684688?utm_src=pdf-interest
https://www.benchchem.com/product/b1684688?utm_src=pdf-body
https://www.benchchem.com/product/b1684688?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19825801/
https://www.apexbt.com/gsk1838705a.html
https://pubmed.ncbi.nlm.nih.gov/26238593/
https://www.benchchem.com/product/b1684688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data for U87MG cells sourced from[4]. Data for PC-3R cells sourced from[5].

Experimental Protocols
A commonly used method to assess cell migration is the Transwell assay, also known as the

Boyden chamber assay. This protocol is based on a study investigating the effect of

GSK1838705A on glioma cell migration.[4]

Materials:

U87MG human glioma cells[4]

Eagle's Minimum Essential Medium (EMEM)

Fetal Bovine Serum (FBS)

GSK1838705A

Dimethyl sulfoxide (DMSO) (vehicle control)

24-well Transwell Boyden chambers (e.g., Costar)[4]

70% Ethanol

0.1% Crystal Violet solution[4]

Cotton swabs

Microplate reader

Procedure:

Cell Culture: Culture U87MG cells in EMEM supplemented with 10% FBS in a humidified

incubator at 37°C with 5% CO2.

Cell Preparation: Prior to the assay, starve the cells by incubating them in EMEM with 1%

FBS. Harvest the cells using trypsin and resuspend them in EMEM with 1% FBS at a

concentration of 1x10^5 cells/mL.[4]
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Assay Setup:

In the lower chamber of the 24-well Transwell plate, add 650 µl of EMEM supplemented

with 10% FBS as a chemoattractant.[4]

In the upper chamber (the insert), seed 1x10^5 cells in a volume of media containing 1%

FBS.[4]

Add different concentrations of GSK1838705A (e.g., 3.75, 7.5, 15 µM) or DMSO (vehicle

control) to the cells in the upper chamber.[4]

Incubation: Incubate the plate for 8-12 hours at 37°C in a 5% CO2 incubator.[4]

Fixation and Staining:

After incubation, carefully remove the upper chambers.

Using a cotton swab, gently remove the non-migrated cells from the upper surface of the

filter.

Fix the migrated cells on the lower side of the filter with 70% ethanol.[4]

Stain the migrated cells with 0.1% crystal violet solution.[4]

Quantification:

Visually inspect and capture images of the stained migrated cells under a microscope.

For quantitative analysis, lyse the stained cells and measure the absorbance of the lysate

using a microplate reader at 595 nm.[4][5]
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Caption: GSK1838705A inhibits the IGF-1R signaling pathway.
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Caption: Workflow for the GSK1838705A Transwell migration assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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